Cas no 256950-03-5 (Androstane-4,17-dione, 3-hydroxy-, (3a,5a)-)

• Product Name: Androstane-4,17-dione, 3-hydroxy-, (3a,5a)-
• CAS No: 256950-03-5
• MF: C₁₉H₂₈O₃
• MW: 304.423826217651
• CID: 3922757
• PubChem ID: 11681050
• Update Time: 2025-04-22

Androstane-4,17-dione, 3-hydroxy-, (3a,5a)- Chemical and Physical Properties

Names and Identifiers

• Androstane-4,17-dione, 3-hydroxy-, (3a,5a)-
• (3R,5R,8R,9S,10R,13S,14S)-3-hydroxy-10,13-dimethyldodecahydro-1H-cyclopenta[alpha]phenanthrene-4,17(10H,14H)-dione
• 256950-03-5
• DTXSID901284333
• 3alpha-Hydroxy-5alpha-androstane-4,17-dione
• CHEMBL1630280
• (3alpha,5alpha)-3-Hydroxyandrostane-4,17-dione
• (3I+/-,5I+/-)-3-Hydroxyandrostane-4,17-dione
• BDBM50332830

• Inchi： 1S/C19H28O3/c1-18-10-8-15(20)17(22)14(18)4-3-11-12-5-6-16(21)19(12,2)9-7-13(11)18/h11-15,20H,3-10H2,1-2H3/t11-,12-,13-,14-,15+,18+,19-/m0/s1
• InChI Key： UXTAKINVUOEXAI-ZTWNCRQDSA-N
• SMILES： O=C1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CC[C@H](C([C@@H]3CC[C@H]12)=O)O

Computed Properties

• Exact Mass: 304.20384475Da
• Monoisotopic Mass: 304.20384475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.4Ų